Cas no 25194-51-8 (N2-phenylpyridine-2,4-diamine)

• Product Name: N2-phenylpyridine-2,4-diamine
• CAS No: 25194-51-8
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD16084053
• CID: 4785613
• PubChem ID: 61709211
• Update Time: 2025-07-02

N2-phenylpyridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-phenylpyridine-2,4-diamine
• AMY41932
• N2-phenylpyridine-2,4-diamine
• SCHEMBL23588551
• BS-33919
• AKOS010977835
• CS-0210077
• EN300-310690
• N2-Phenyl-2,4-pyridinediamine
• DTXSID301308107
• N-2-phenylpyridine-2,4-diamine
• 25194-51-8
• E82465

• MDL： MFCD16084053
• Inchi： 1S/C11H11N3/c12-9-6-7-13-11(8-9)14-10-4-2-1-3-5-10/h1-8H,(H3,12,13,14)
• InChI Key： PJMJABNEAAUEDW-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC=CC(N)=C1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N2-phenylpyridine-2,4-diamine

Exploring the Versatile Applications of 2-N-Phenylpyridine-2,4-diamine (CAS No. 25194-51-8) in Modern Chemistry

2-N-Phenylpyridine-2,4-diamine (CAS No. 25194-51-8) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This aromatic diamine derivative features a unique molecular structure combining phenyl and pyridine moieties, making it particularly valuable for pharmaceutical intermediates, organic synthesis, and material science applications. Its chemical versatility and stability under various conditions have positioned it as a crucial building block in modern synthetic chemistry.

The growing interest in 2-N-Phenylpyridine-2,4-diamine aligns with current scientific trends focusing on sustainable chemistry and green synthesis methods. Researchers are particularly interested in how this compound can contribute to catalysis applications and molecular design for advanced materials. With the increasing demand for specialty chemicals in various industries, understanding the properties and potential of CAS 25194-51-8 becomes essential for chemists and material scientists.

From a structural perspective, 2-N-Phenylpyridine-2,4-diamine offers multiple reactive sites that enable diverse chemical modifications. The presence of both amino groups at positions 2 and 4 of the pyridine ring, combined with the phenyl substitution, creates opportunities for developing novel heterocyclic compounds with tailored properties. This characteristic makes it particularly valuable in medicinal chemistry research, where scientists are constantly searching for new scaffolds with improved biological activity and pharmacokinetic profiles.

The synthesis and applications of 2-N-Phenylpyridine-2,4-diamine have become hot topics in scientific literature, with particular emphasis on its role in developing advanced materials and functional coatings. Recent studies have explored its potential in creating coordination polymers and metal-organic frameworks (MOFs), which are currently at the forefront of materials science research. These applications leverage the compound's ability to act as a multidentate ligand, forming stable complexes with various metal ions.

In the pharmaceutical sector, 2-N-Phenylpyridine-2,4-diamine derivatives have shown promise in several therapeutic areas. Researchers are investigating their potential as kinase inhibitors and receptor modulators, addressing current medical challenges in areas such as oncology and neurology. The compound's structural features make it particularly suitable for drug discovery programs targeting protein-protein interactions, a rapidly growing field in pharmaceutical research.

The commercial availability of CAS 25194-51-8 has facilitated its adoption across various research and industrial applications. Suppliers typically offer this compound with high purity levels (>98%), making it suitable for fine chemical synthesis and laboratory research. The market for such specialty amines continues to expand, driven by increasing demand from the pharmaceutical and advanced materials sectors.

From an environmental perspective, recent studies have focused on developing more sustainable production methods for 2-N-Phenylpyridine-2,4-diamine. Green chemistry approaches utilizing catalytic processes and renewable feedstocks are being explored to reduce the environmental impact of its synthesis. These developments align with global trends toward sustainable chemical manufacturing and circular economy principles.

Analytical characterization of 2-N-Phenylpyridine-2,4-diamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about the compound's purity, structure, and potential polymorphic forms, which are essential considerations for its various applications. The availability of comprehensive analytical data has contributed to its widespread adoption in research laboratories worldwide.

Looking toward the future, 2-N-Phenylpyridine-2,4-diamine (CAS No. 25194-51-8) is poised to play an increasingly important role in multiple scientific disciplines. Its unique combination of structural features and chemical reactivity makes it a valuable tool for researchers working on molecular engineering and functional material design. As synthetic methodologies continue to advance, we can expect to see novel applications emerging for this versatile compound in fields ranging from optoelectronics to bioconjugation chemistry.

For researchers and industry professionals seeking reliable information about 2-N-Phenylpyridine-2,4-diamine, it's important to consult up-to-date scientific literature and technical data sheets. The compound's safety profile, handling requirements, and storage conditions should be carefully reviewed before use in any application. With proper understanding and handling, this compound offers numerous opportunities for innovation in chemical research and industrial applications.